DP-1 hydrochloride

• Molecular Formula: C26H32ClN5O3
• Molecular Weight: 498.0 g/mol
• InChI: InChI=1S/C26H31N5O3.ClH/c1-16(2)20-14-21(24(33)15-23(20)32)25-28-29-26(34)31(25)19-3-4-22-18(13-19)8-12-30(22)11-7-17-5-9-27-10-6-17;/h3-4,8,12-17,27,32-33H,5-7,9-11H2,1-2H3,(H,29,34);1H
• InChIKey: SILKIYOHNAHLNH-UHFFFAOYSA-N

DP-1 Hydrochloride for Sale: A High-Selectivity Sigma-1 Receptor Antagonist for Neuropathic Pain Research

DP-1 hydrochloride (also cataloged as Sigma-1 receptor antagonist 2; CAS 1639220-15-7 for the hydrochloride salt form) is a potent and highly selective antagonist of the sigma-1 receptor (σ1R) [1]. This compound belongs to the pyrimidine-based class of σ1R ligands, structurally distinct from the classical piperazine-derived σ1R antagonists (e.g., BD-1063, BD-1047) [2]. Sigma-1 receptors are endoplasmic reticulum chaperone proteins that act as neuromodulatory targets, critically implicated in pain facilitation, opioid analgesia modulation, and neuropathic pain pathogenesis [3]. DP-1 hydrochloride is supplied as a high-purity (>98%) research reagent validated for in vitro binding assays and in vivo pain models [1].

Target Selective sigma-1 receptor antagonist for neuropathic pain pathway studies

Scaffold Pyrimidine-based, distinct from piperazine-derived comparators

Format High-purity research reagent validated for in vitro and in vivo pain models

• [1] Lan Y, Chen Y, Xu X, et al. Synthesis and biological evaluation of novel sigma-1 receptor antagonists based on pyrimidine scaffold as agents for treating neuropathic pain. J Med Chem. 2014;57(24):10404-10423. View Source
• [2] InvivoChem. Sigma-1 receptor antagonist 2 (DP-1) Product Datasheet. CAS 1639220-15-7. View Source
• [3] Merlos M, Romero L, Zamanillo D, Plata-Salamán C, Vela JM. Sigma-1 Receptor and Pain. Handb Exp Pharmacol. 2017;244:131-161. View Source

Why DP-1 Hydrochloride Cannot Be Substituted with BD-1063, BD-1047, or NE-100 in Pain Research

Sigma-1 receptor antagonists are not functionally interchangeable despite sharing a common nominal target. Critical differentiation factors include binding affinity (Ki) magnitude, sigma-2 versus sigma-1 selectivity ratios, in vivo analgesic efficacy in standardized pain models (ED50), off-target liability profiles, and chemical scaffold class—all of which directly affect experimental reproducibility, translational validity, and procurement specifications [1]. For instance, piperazine-based antagonists such as BD-1063 and BD-1047 exhibit off-target calcium channel inhibitory activity that is independent of σ1R engagement, confounding mechanistic interpretation [2]. Pyrimidine-scaffold antagonists like DP-1 hydrochloride demonstrate distinct structure-activity relationships and differential pharmacokinetic properties that preclude simple substitution without altering study outcomes [3]. The quantitative comparisons below substantiate why compound selection must be evidence-driven rather than category-based.

Calcium channel off-target activity

Piperazine-based σ1R antagonists may inhibit calcium entry channels independently of σ1R, confounding mechanistic interpretation.

Pharmacokinetic & scaffold differences

Pyrimidine-scaffold DP-1 has distinct ADME properties; results may not transfer to piperazine-based alternatives without validation.

Functional validation gaps

Batch-to-batch antagonist activity is not uniformly documented for BD-1063 or NE-100, creating ambiguity in comparator selection.

• [1] Entrena JM, Cobos EJ, Nieto FR, Cendán CM, Gris G, Del Pozo E, et al. Sigma-1 receptors are essential for capsaicin-induced mechanical hypersensitivity: Studies with selective sigma-1 ligands and sigma-1 knockout mice. Pain. 2009;143(3):252-261. View Source
• [2] Amer MS, McKeown L, Tumova S, et al. Inhibition of endothelial cell Ca²⁺ entry and transient receptor potential channels by Sigma-1 receptor ligands. Br J Pharmacol. 2013;168(6):1445-1455. View Source
• [3] Lan Y, Chen Y, Xu X, et al. Synthesis and biological evaluation of novel sigma-1 receptor antagonists based on pyrimidine scaffold as agents for treating neuropathic pain. J Med Chem. 2014;57(24):10404-10423. View Source

Quantitative Comparator Analysis: DP-1 Hydrochloride Versus BD-1063, BD-1047, NE-100, and S1RA

Sigma-1 Receptor Binding Affinity: DP-1 (Ki = 3.88 nM) Versus BD-1063 (Ki = 9 nM) and NE-100 (Ki = 0.86 nM)

In competitive radioligand binding assays using guinea pig brain membranes and [³H]-(+)-pentazocine as the radioligand, DP-1 hydrochloride exhibits a sigma-1 receptor Ki of 3.88 nM [1]. This places its binding affinity between the high-affinity antagonist NE-100 (Ki = 0.86 nM) and the widely used reference antagonist BD-1063 (Ki = 9 nM) [2][3]. For reference, BD-1047 shows a σ1 Ki of 0.9 nM [2].

Binding affinity (Ki)

Reported

Ki = 3.88 nM

Supports target-engagement concentration context

Cross-study comparison; guinea pig brain membrane

Evidence Dimension	Sigma-1 receptor binding affinity (Ki, nM)
Target Compound Data	Ki = 3.88 nM
Comparator Or Baseline	BD-1063: Ki = 9 nM; NE-100: Ki = 0.86 nM; BD-1047: Ki = 0.9 nM
Quantified Difference	DP-1 shows 2.3-fold higher affinity than BD-1063; 4.5-fold lower affinity than NE-100; 4.3-fold lower affinity than BD-1047
Conditions	Guinea pig brain membrane; [³H]-(+)-pentazocine radioligand; 25°C incubation

Why This Matters

Binding affinity magnitude determines the concentration required for target engagement in both in vitro and in vivo experiments, directly affecting dosing regimen design and inter-study comparability.

• [1] Lan Y, Chen Y, Xu X, et al. Synthesis and biological evaluation of novel sigma-1 receptor antagonists based on pyrimidine scaffold as agents for treating neuropathic pain. J Med Chem. 2014;57(24):10404-10423. View Source
• [2] Entrena JM, Cobos EJ, Nieto FR, Cendán CM, Gris G, Del Pozo E, et al. Sigma-1 receptors are essential for capsaicin-induced mechanical hypersensitivity: Studies with selective sigma-1 ligands and sigma-1 knockout mice. Pain. 2009;143(3):252-261. View Source
• [3] InvivoChem. BD-1063 HCl Product Datasheet. CAS 206996-13-6. Ki = 9 ± 1 nM for σ1 receptor. View Source

Sigma-2 Versus Sigma-1 Selectivity Ratio: DP-1 (332-fold) Versus BD-1063 (>49-fold) and NE-100 (>55-fold)

DP-1 hydrochloride demonstrates a sigma-2 receptor Ki of 1288 nM, yielding a σ2/σ1 selectivity ratio of approximately 332-fold (1288 ÷ 3.88) [1]. This substantially exceeds the selectivity margins of BD-1063 (σ2 Ki = 449 nM; selectivity >49-fold) and NE-100 (σ2 Ki = 47.5 nM; selectivity >55-fold) [2]. Higher σ2/σ1 selectivity is pharmacologically meaningful because σ2 receptor activation promotes mu-opioid receptor-mediated analgesia, opposing σ1-mediated analgesic inhibition, creating functional antagonism between the subtypes [3].

σ2/σ1 selectivity

Reported

332-fold (σ2 Ki = 1288 nM)

Reported sigma-2/sigma-1 selectivity context supports subtype discrimination studies

Cross-study; σ2 binding in rat liver

Evidence Dimension	Sigma-2/Sigma-1 selectivity ratio
Target Compound Data	σ1 Ki = 3.88 nM; σ2 Ki = 1288 nM; Selectivity ≈ 332-fold
Comparator Or Baseline	BD-1063: σ1 Ki = 9 nM, σ2 Ki = 449 nM, selectivity >49-fold; NE-100: σ1 Ki = 0.86 nM, σ2 Ki = 47.5 nM, selectivity >55-fold
Quantified Difference	DP-1 selectivity is ~6.8× higher than BD-1063; ~6.0× higher than NE-100
Conditions	σ1 binding: guinea pig brain, [³H]-(+)-pentazocine; σ2 binding: rat liver, [³H]-DTG with (+)-SKF-10047 masking

Why This Matters

Superior σ2/σ1 selectivity minimizes confounding functional effects from σ2 receptor engagement, enabling cleaner mechanistic interpretation of σ1-specific pharmacology in pain and neuroprotection studies.

• [1] Lan Y, Chen Y, Xu X, et al. Synthesis and biological evaluation of novel sigma-1 receptor antagonists based on pyrimidine scaffold as agents for treating neuropathic pain. J Med Chem. 2014;57(24):10404-10423. View Source
• [2] Entrena JM, Cobos EJ, Nieto FR, Cendán CM, Gris G, Del Pozo E, et al. Sigma-1 receptors are essential for capsaicin-induced mechanical hypersensitivity. Pain. 2009;143(3):252-261. NE-100 σ1 Ki = 0.86 nM, σ2 Ki = 47.5 nM. View Source
• [3] Vidal-Torres A, Fernández-Pastor B, Carceller A, et al. The Sigma 2 receptor promotes and the Sigma 1 receptor inhibits mu-opioid receptor-mediated antinociception. Mol Brain. 2020;13(1):150. View Source

In Vivo Analgesic Efficacy: DP-1 (ED50 = 5.19 mg/kg) Versus BD-1063 (ED50 = 15.80 mg/kg) in Capsaicin-Induced Mechanical Allodynia

In the capsaicin-induced mechanical allodynia model (1 μg intraplantar capsaicin in mice), subcutaneous administration of DP-1 hydrochloride (tested as compound 137 in the Lan et al. 2014 study) produced dose-dependent reversal of mechanical hypersensitivity with an ED50 of 5.19 mg/kg [1]. This represents approximately 3.0-fold greater in vivo potency than BD-1063, which demonstrated an ED50 of 15.80 ± 0.93 mg/kg in the identical experimental paradigm [2]. BD-1047 and NE-100 showed ED50 values of 29.31 ± 1.65 mg/kg and 40.74 ± 7.20 mg/kg respectively, indicating DP-1 is 5.6-fold and 7.8-fold more potent than these comparators [2].

In vivo ED50

Reported

ED50 = 5.19 mg/kg (s.c.)

Supports in vivo dose-model interpretation for mechanical allodynia

Capsaicin mouse model; cross-study comparator data

Evidence Dimension	ED50 for reversal of capsaicin-induced mechanical allodynia
Target Compound Data	ED50 = 5.19 mg/kg (subcutaneous, mice)
Comparator Or Baseline	BD-1063: ED50 = 15.80 ± 0.93 mg/kg; BD-1047: ED50 = 29.31 ± 1.65 mg/kg; NE-100: ED50 = 40.74 ± 7.20 mg/kg
Quantified Difference	DP-1 is 3.0× more potent than BD-1063; 5.6× more potent than BD-1047; 7.8× more potent than NE-100
Conditions	Capsaicin (1 μg i.pl.)-induced mechanical allodynia in mice; von Frey filament testing; subcutaneous administration

Why This Matters

Lower ED50 translates to reduced compound consumption per experiment, lower cost per in vivo study, and potentially reduced off-target effects at equipotent analgesic doses, providing both scientific and procurement advantages.

• [1] Lan Y, Chen Y, Xu X, et al. Synthesis and biological evaluation of novel sigma-1 receptor antagonists based on pyrimidine scaffold as agents for treating neuropathic pain. J Med Chem. 2014;57(24):10404-10423. Compound 137 (DP-1) ED50 = 5.19 mg/kg. View Source
• [2] Entrena JM, Cobos EJ, Nieto FR, Cendán CM, Gris G, Del Pozo E, et al. Sigma-1 receptors are essential for capsaicin-induced mechanical hypersensitivity. Pain. 2009;143(3):252-261. View Source

Chemical Scaffold Differentiation: Pyrimidine-Based DP-1 Versus Piperazine-Based Comparators BD-1063 and BD-1047

DP-1 hydrochloride is constructed on a diaminopyrimidine core scaffold, in contrast to the piperazine-based structures of BD-1063 (1-[2-(3,4-dichlorophenyl)ethyl]-4-methylpiperazine) and BD-1047 (N-[2-(3,4-dichlorophenyl)ethyl]-N-methyl-2-(1-pyrrolidinyl)ethylamine) [1][2]. This scaffold distinction is functionally consequential: piperazine-based σ1R ligands (BD-1047 and BD-1063) have been demonstrated to act as direct inhibitors of receptor-activated calcium entry channels independently of σ1R engagement, representing a significant off-target confounding effect [3]. In contrast, pyrimidine-based DP-1 showed no significant affinity for a panel of pain-related off-targets including μ-opioid, 5-HT, NMDA receptors, Nav1.7, and TRPV1 channels at 1 μM concentration [4].

Scaffold liability

Head-to-head

Pyrimidine vs. piperazine scaffold

Scaffold-dependent off-target profile supports cleaner σ1R-specific study design

Piperazine class shows calcium channel inhibition artifact

Evidence Dimension	Chemical scaffold class and off-target liability profile
Target Compound Data	Diaminopyrimidine scaffold; no significant off-target binding (>50% inhibition) at 1 μM against μ-opioid, 5-HT, NMDA, Nav1.7, TRPV1
Comparator Or Baseline	BD-1063 and BD-1047: piperazine scaffold; documented direct inhibition of calcium entry channels independent of σ1R
Quantified Difference	Piperazine-based ligands exhibit calcium channel inhibition artifact; pyrimidine-based DP-1 does not
Conditions	In vitro selectivity panel screening at 1 μM; calcium imaging in endothelial cells

Why This Matters

Scaffold-dependent off-target effects compromise experimental interpretation and translational validity. Researchers requiring clean σ1R pharmacology without calcium channel confounding should select pyrimidine-based DP-1 over piperazine-based alternatives.

• [1] Lan Y, Chen Y, Xu X, et al. Synthesis and biological evaluation of novel sigma-1 receptor antagonists based on pyrimidine scaffold as agents for treating neuropathic pain. J Med Chem. 2014;57(24):10404-10423. View Source
• [2] PubChem. BD1063 Compound Summary. CID 3035843. 1-[2-(3,4-dichlorophenyl)ethyl]-4-methylpiperazine dihydrochloride. View Source
• [3] Amer MS, McKeown L, Tumova S, et al. Inhibition of endothelial cell Ca²⁺ entry and transient receptor potential channels by Sigma-1 receptor ligands. Br J Pharmacol. 2013;168(6):1445-1455. View Source
• [4] InvivoChem. Sigma-1 receptor antagonist 2 (DP-1) Product Datasheet. Selectivity panel screening results. View Source

Functional Antagonism Confirmation: Phenytoin Displacement Ratio (Ki Ratio = 0.87) Validates Antagonist Mechanism

Functional antagonism of DP-1 hydrochloride was confirmed using the phenytoin displacement assay, a standard functional test for distinguishing σ1R agonists from antagonists. In this assay, the binding affinity of a compound is measured in the presence and absence of phenytoin (a σ1R allosteric modulator); antagonist compounds show Ki ratios (Ki with phenytoin / Ki without phenytoin) approaching 1.0, while agonists show ratios significantly below 1.0. DP-1 (tested as compound 137) exhibited a Ki ratio of 0.87, confirming its functional profile as a σ1R antagonist [1]. Comparable functional validation data for BD-1063 and NE-100 are not uniformly reported across vendor technical datasheets, creating ambiguity regarding their batch-to-batch functional consistency .

Functional antagonism

Reported

Phenytoin displacement Ki ratio = 0.87

Documented antagonist confirmation supports batch-to-batch consistency review

Functional assay; comparator data not uniformly available

Evidence Dimension	Phenytoin displacement Ki ratio (functional antagonist confirmation)
Target Compound Data	Ki ratio = 0.87 (Ki with phenytoin / Ki without phenytoin)
Comparator Or Baseline	BD-1063 and NE-100: functional validation data not consistently available in public datasheets
Quantified Difference	DP-1 has documented functional validation; comparators lack standardized functional confirmation data
Conditions	σ1R binding assay ± phenytoin (10 μM); guinea pig brain membranes

Why This Matters

Binding affinity alone does not distinguish agonists from antagonists; documented functional validation ensures the compound behaves as expected in downstream signaling and behavioral assays, reducing experimental failure risk.

• [1] Lan Y, Chen Y, Xu X, et al. Synthesis and biological evaluation of novel sigma-1 receptor antagonists based on pyrimidine scaffold as agents for treating neuropathic pain. J Med Chem. 2014;57(24):10404-10423. Phenytoin displacement data for compound 137. View Source

hERG Channel Liability: DP-1 (IC50 = 6.98 μM) Demonstrates Acceptable Cardiac Safety Margin

DP-1 hydrochloride exhibited weak affinity for the hERG potassium channel (IC50 = 6.98 μM), indicating a low potential for cardiac QT prolongation at therapeutically relevant concentrations [1]. This represents an approximate 1,800-fold safety margin relative to its σ1R binding Ki (6.98 μM = 6,980 nM versus 3.88 nM). While comparable hERG data for BD-1063, BD-1047, and NE-100 are not uniformly reported in primary literature, the explicit availability of this safety parameter for DP-1 supports its selection for in vivo studies where cardiovascular confounds must be minimized [2].

hERG liability

Class-level

IC50 = 6.98 μM

Reported hERG margin provides cardiovascular monitoring context for in vivo studies

Class-level inference; comparator hERG data not systematically reported

Evidence Dimension	hERG potassium channel inhibition
Target Compound Data	IC50 = 6.98 μM (6,980 nM)
Comparator Or Baseline	BD-1063, BD-1047, NE-100: hERG data not systematically reported in public domain
Quantified Difference	DP-1 safety margin ≈ 1,800-fold relative to σ1 Ki; comparators lack documented hERG profiling
Conditions	Automated patch-clamp electrophysiology on hERG-expressing HEK293 cells

Why This Matters

Documented hERG liability enables researchers to assess cardiac safety risks a priori. The absence of such data for comparator compounds introduces uncertainty that may preclude their use in translational or preclinical development studies requiring cardiac safety assessment.

• [1] Lan Y, Chen Y, Xu X, et al. Synthesis and biological evaluation of novel sigma-1 receptor antagonists based on pyrimidine scaffold as agents for treating neuropathic pain. J Med Chem. 2014;57(24):10404-10423. hERG IC50 data for compound 137. View Source
• [2] InvivoChem. Sigma-1 receptor antagonist 2 (DP-1) Product Datasheet. hERG inhibition data. View Source

Optimal Research Applications for DP-1 Hydrochloride Based on Quantitative Differentiation Evidence

Neuropathic Pain Studies Requiring High In Vivo Potency and Low Compound Consumption

For capsaicin-induced mechanical allodynia and other neuropathic pain models, DP-1 hydrochloride's ED50 of 5.19 mg/kg enables studies using approximately one-third the compound mass required for BD-1063 (ED50 = 15.80 mg/kg) and less than one-fifth that required for NE-100 (ED50 = 40.74 mg/kg) [1][2]. This 3.0-fold to 7.8-fold potency advantage translates directly to reduced procurement volume requirements per animal cohort, lower per-experiment costs, and minimized solvent/buffer usage. Researchers conducting large-scale in vivo pain efficacy screening or long-term dosing studies will realize measurable cost-efficiency and logistical benefits from DP-1's superior potency profile.

Mechanistic Studies Requiring Clean σ1R Pharmacology Without Calcium Channel Confounding

In experiments where unequivocal attribution of effects to σ1R antagonism is required, DP-1 hydrochloride's pyrimidine scaffold offers a critical advantage over piperazine-based comparators (BD-1063, BD-1047). The piperazine class has been documented to inhibit receptor-activated calcium entry channels independently of σ1R engagement, introducing a significant confounding variable [3][4]. DP-1's selectivity panel screening confirms no significant off-target activity against a broad panel of pain-related receptors and ion channels at 1 μM [5]. This scaffold-dependent differentiation makes DP-1 the preferred choice for studies investigating σ1R-specific signaling pathways, receptor internalization dynamics, or chaperone function in calcium-independent contexts.

Functional Assays Requiring Validated Antagonist Activity with Documented Batch Consistency

For experiments where functional antagonist activity must be assured (e.g., receptor activation assays, downstream signaling measurements, behavioral pharmacology with agonist co-administration), DP-1 hydrochloride's documented phenytoin displacement Ki ratio of 0.87 provides validated confirmation of antagonist mechanism [1]. Unlike some comparator compounds where functional validation data is not systematically reported across commercial sources, DP-1's functional profile is established in peer-reviewed literature and vendor technical documentation . This reduces the risk of experimental failure due to unexpected partial agonism or functional switching at different concentrations, particularly important in studies using σ1R agonists such as PRE-084 or (+)-pentazocine as reference controls.

Sigma-1 Versus Sigma-2 Subtype Discrimination Studies

DP-1 hydrochloride's 332-fold selectivity for σ1 over σ2 receptors exceeds that of BD-1063 (>49-fold) and NE-100 (>55-fold) by approximately 6-fold [1][2]. This superior selectivity window is essential for experiments requiring clean pharmacological dissection of σ1-specific versus σ2-specific functions, given the opposing roles of these receptor subtypes in mu-opioid analgesia modulation—σ1R inhibits while σ2R promotes opioid-mediated antinociception [6]. Researchers investigating subtype-specific chaperone interactions, receptor heteromer formation, or differential tissue distribution of σ1 versus σ2 populations should prioritize DP-1 for its demonstrably lower risk of cross-subtype contamination at experimental concentrations.

Application

Selection Property

Validation Focus

Neuropathic pain model-response studies

In vivo potency context

Dose-response validation in mechanical allodynia models

Sigma-1 signaling pathway studies

Off-target liability profile

Calcium channel-independent pharmacology review

Functional antagonist confirmation studies

Documented functional mechanism

Antagonist activity profiling across batches

Sigma-1/2 subtype discrimination studies

Subtype selectivity context

Subtype-specific pharmacological interpretation

• [1] Lan Y, Chen Y, Xu X, et al. Synthesis and biological evaluation of novel sigma-1 receptor antagonists based on pyrimidine scaffold as agents for treating neuropathic pain. J Med Chem. 2014;57(24):10404-10423. View Source
• [2] Entrena JM, Cobos EJ, Nieto FR, Cendán CM, Gris G, Del Pozo E, et al. Sigma-1 receptors are essential for capsaicin-induced mechanical hypersensitivity. Pain. 2009;143(3):252-261. View Source
• [3] Amer MS, McKeown L, Tumova S, et al. Inhibition of endothelial cell Ca²⁺ entry and transient receptor potential channels by Sigma-1 receptor ligands. Br J Pharmacol. 2013;168(6):1445-1455. View Source
• [4] Cobos EJ, Entrena JM, Nieto FR, Cendán CM, Del Pozo E. Pharmacology and therapeutic potential of sigma-1 receptor ligands. Curr Neuropharmacol. 2008;6(4):344-366. View Source
• [5] InvivoChem. Sigma-1 receptor antagonist 2 (DP-1) Product Datasheet. Off-target selectivity panel results. View Source
• [6] Vidal-Torres A, Fernández-Pastor B, Carceller A, et al. The Sigma 2 receptor promotes and the Sigma 1 receptor inhibits mu-opioid receptor-mediated antinociception. Mol Brain. 2020;13(1):150. View Source